Cas no 1502045-73-9 (5'-Chloro-2'-fluoro-3'-methylacetophenone)

5'-Chloro-2'-fluoro-3'-methylacetophenone is a halogenated acetophenone derivative characterized by its distinct substitution pattern, which includes chloro, fluoro, and methyl functional groups on the aromatic ring. This compound is primarily utilized as a key intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural features enhance reactivity and selectivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. The presence of both electron-withdrawing (chloro, fluoro) and electron-donating (methyl) groups offers versatile reactivity, making it valuable for constructing complex molecular frameworks. High purity and consistent quality ensure reliable performance in synthetic applications.

5'-Chloro-2'-fluoro-3'-methylacetophenone structure

1502045-73-9 structure

Product Name:5'-Chloro-2'-fluoro-3'-methylacetophenone

CAS No:1502045-73-9

MF:C₉H₈ClFO

MW:186.610625267029

CID:5005835

Update Time:2025-05-21

5'-Chloro-2'-fluoro-3'-methylacetophenone Chemical and Physical Properties

Names and Identifiers

- 5'-Chloro-2'-fluoro-3'-methylacetophenone
- Inchi： 1S/C9H8ClFO/c1-5-3-7(10)4-8(6(2)12)9(5)11/h3-4H,1-2H3
- InChI Key： BEPMQZBOVPSKQL-UHFFFAOYSA-N
- SMILES： ClC1C=C(C)C(=C(C(C)=O)C=1)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 183
XLogP3: 2.7
Topological Polar Surface Area: 17.1

5'-Chloro-2'-fluoro-3'-methylacetophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010008347-250mg	5'-Chloro-2'-fluoro-3'-methylacetophenone	1502045-73-9	97%	250mg	494.40 USD	2021-07-06
Alichem	A010008347-500mg	5'-Chloro-2'-fluoro-3'-methylacetophenone	1502045-73-9	97%	500mg	782.40 USD	2021-07-06
Alichem	A010008347-1g	5'-Chloro-2'-fluoro-3'-methylacetophenone	1502045-73-9	97%	1g	1,549.60 USD	2021-07-06
Aaron	AR022KRU-500mg	1-(5-Chloro-2-fluoro-3-methylphenyl)ethanone	1502045-73-9	95%	500mg	$477.00	2025-02-13
Aaron	AR022KRU-1g	1-(5-Chloro-2-fluoro-3-methylphenyl)ethanone	1502045-73-9	95%	1g	$635.00	2025-02-13

5'-Chloro-2'-fluoro-3'-methylacetophenone Related Literature

1. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
2. Achieving crystal-induced room temperature phosphorescence and reversible photochromic properties by strong intermolecular interactions†

Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
3. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
4. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
5. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960

Additional information on 5'-Chloro-2'-fluoro-3'-methylacetophenone

Recent Advances in the Study of 5'-Chloro-2'-fluoro-3'-methylacetophenone (CAS: 1502045-73-9)

5'-Chloro-2'-fluoro-3'-methylacetophenone (CAS: 1502045-73-9) is a key intermediate in the synthesis of various bioactive compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique chemical properties and versatility in organic synthesis. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its applications, synthetic methodologies, and biological activities.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of 5'-Chloro-2'-fluoro-3'-methylacetophenone as a precursor for the synthesis of potent kinase inhibitors. The study demonstrated that the compound's halogenated and methylated aromatic ring system enhances its binding affinity to specific kinase targets, making it a valuable scaffold for drug discovery. The researchers employed a combination of computational modeling and experimental validation to optimize the synthetic pathway, achieving high yields and purity.

Another significant development was reported in the field of agrochemicals, where 5'-Chloro-2'-fluoro-3'-methylacetophenone was utilized in the design of new-generation herbicides. A study in the Journal of Agricultural and Food Chemistry revealed that derivatives of this compound exhibit strong herbicidal activity against a broad spectrum of weeds, with minimal toxicity to non-target organisms. The research team attributed this selectivity to the compound's ability to interfere with specific enzymatic pathways in plants, a finding that could lead to more sustainable agricultural practices.

From a synthetic chemistry perspective, recent advancements have focused on improving the efficiency and sustainability of producing 5'-Chloro-2'-fluoro-3'-methylacetophenone. A paper in Green Chemistry detailed a novel catalytic system that reduces the reliance on hazardous reagents and minimizes waste generation. This environmentally friendly approach not only aligns with the principles of green chemistry but also lowers production costs, making the compound more accessible for industrial applications.

In conclusion, 5'-Chloro-2'-fluoro-3'-methylacetophenone (CAS: 1502045-73-9) continues to be a compound of significant interest in both pharmaceutical and agrochemical research. Its versatile applications, coupled with recent advancements in synthetic methodologies, underscore its potential as a cornerstone in the development of new therapeutic and agricultural solutions. Future research is expected to further explore its biological mechanisms and expand its utility in other domains, such as materials science and chemical biology.